Cas no 1546484-31-4 (2-(2-methoxyacetyl)cyclopentan-1-one)

2-(2-methoxyacetyl)cyclopentan-1-one structure
1546484-31-4 structure
Product Name:2-(2-methoxyacetyl)cyclopentan-1-one
CAS No:1546484-31-4
MF:C8H12O3
MW:156.179082870483
CID:6606789
PubChem ID:81826762
Update Time:2024-01-19

2-(2-methoxyacetyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methoxyacetyl)cyclopentan-1-one
    • Cyclopentanone, 2-(2-methoxyacetyl)-
    • AKOS020807985
    • EN300-1126298
    • 1546484-31-4
    • SCHEMBL15032678
    • Inchi: 1S/C8H12O3/c1-11-5-8(10)6-3-2-4-7(6)9/h6H,2-5H2,1H3
    • InChI Key: YLVRFKXSRUZZBA-UHFFFAOYSA-N
    • SMILES: C1(=O)CCCC1C(COC)=O

Computed Properties

  • Exact Mass: 156.078644241g/mol
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.120±0.06 g/cm3(Predicted)
  • Boiling Point: 285.5±25.0 °C(Predicted)
  • pka: 10.08±0.20(Predicted)

2-(2-methoxyacetyl)cyclopentan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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